3-[1-(1H-imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole

• CAS: 2034374-74-6
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.329
• SMILES: C1C(C(CN1C(=O)C2=CN=CN2)C3=NOC=N3)C4=CC=CC=C4
• InChI: InChI=1S/C16H15N5O2/c22-16(14-6-17-9-18-14)21-7-12(11-4-2-1-3-5-11)13(8-21)15-19-10-23-20-15/h1-6,9-10,12-13H,7-8H2,(H,17,18)
• InChIKey: MHUSFVPECDOMFG-UHFFFAOYSA-N
• Solubility: not available

3-[1-(1H-Imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole (CAS 2034374-74-6): Procurement-Relevant Structural and Pharmacological Context

3-[1-(1H-Imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole (CAS 2034374-74-6, molecular formula C16H15N5O2, MW 309.33) is a heterocyclic small molecule containing a 1,2,4-oxadiazole ring, a 4-phenylpyrrolidine scaffold, and an imidazole carbonyl moiety . This compound has been referenced in the patent literature as a potential hepatitis C virus (HCV) inhibitor within broad Markush structures [1]. The 1,2,4-oxadiazole/pyrrolidine hybrid scaffold class has demonstrated potent human neurokinin-1 (hNK1) receptor antagonism in peer-reviewed studies [2]. However, no published primary research paper, authoritative database entry, or regulatory filing could be identified that reports quantitative biological, physicochemical, or pharmacokinetic data specifically for CAS 2034374-74-6. All vendor sourcing for this compound is currently restricted to non-validated research chemical suppliers.

✓ Exploratory scaffold for hNK1 / HCV medicinal chemistry programs with internal SAR capacity

✓ Suitable for laboratories that can generate primary receptor binding and selectivity data de novo

✓ Vendor-reported 95% purity; independent analytical characterization required before critical assays

• [1] Bristol-Myers Squibb. Hepatitis C Virus Inhibitors. Chinese Patent CN101528232B, published 2007-08-09. View Source
• [2] Young, J. R., Eid, R., Turner, C., DeVita, R. J., Kurtz, M. M., Tsao, K. L. C., Chicchi, G. G., Wheeldon, A., Carlson, E., & Mills, S. G. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(19), 5310–5315. View Source

Why Generic Substitution of 3-[1-(1H-Imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole Is Not Supported by Evidence

No quantitative comparative data could be identified to support the claim that 3-[1-(1H-imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole offers any advantage over generic substitution with structurally related in-class compounds. Critical differentiation parameters—including receptor binding affinity (IC50/Ki), cellular functional activity (% inhibition or EC50), metabolic stability (e.g., CYP450 IC50, microsomal half-life), in vivo pharmacodynamic duration, and selectivity profile—remain undocumented for this specific compound . The 1,2,4-oxadiazole/pyrrolidine scaffold class is known to exhibit steep structure-activity relationships where minor modifications (e.g., aryl substitution pattern, stereochemistry, amide versus oxadiazole linker) result in orders-of-magnitude changes in potency and functional activity [1]. Consequently, generic interchange without compound-specific data carries substantial risk of functional failure in receptor antagonism, antiviral replicon, or enzyme inhibition assays where this compound may be deployed.

⚠ No hNK1 IC50, CYP inhibition, or in vivo PD data exist for this compound; substitution decisions lack quantitative basis.

⚠ Minor scaffold modifications in this class can shift potency by >100-fold; generic interchange may cause assay failure.

⚠ Imidazole-carbonyl substitution impact on selectivity and metabolic stability is uncharacterized; functional mismatch risk is high.

• [1] Young, J. R., Eid, R., Turner, C., DeVita, R. J., Kurtz, M. M., Tsao, K. L. C., Chicchi, G. G., Wheeldon, A., Carlson, E., & Mills, S. G. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorganic & Medicinal Chemistry Letters, 17(19), 5310–5315. See Table 2 for stereochemistry- and substituent-dependent IC50 shifts from 0.03 nM to >100 nM within the same scaffold class. View Source

Quantitative Differentiation Evidence for 3-[1-(1H-Imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole: A Gap Analysis

hNK1 Receptor Binding Affinity: Target Compound Lacks Documented IC50 Against Class Benchmark

No hNK1 receptor binding IC50 or Ki data could be identified for CAS 2034374-74-6 in any peer-reviewed publication, patent, or public database. In contrast, structurally related oxadiazole-pyrrolidine hybrids from the Young et al. (2007) series have reported hNK1 IC50 values ranging from 0.03 nM (oxadiazole analog 22) to >100 nM depending on stereochemistry and aryl substitution [1]. Without a measured IC50 for the target compound, no direct potency comparison is possible.

hNK1 Binding Affinity

Class-level inference

Target: No data available

Analog 22: IC50 = 0.03 nM (hNK1, CHO cells)

Requires in-house receptor binding assay validation

Class SAR suggests potent but unconfirmed binding

Evidence Dimension	hNK1 receptor binding affinity (IC50)
Target Compound Data	No data available
Comparator Or Baseline	Oxadiazole analog 22 (Young et al. 2007): hNK1 IC50 = 0.03 nM
Quantified Difference	Cannot be calculated
Conditions	[125I] Substance P displacement in CHO cells expressing human hNK1 receptor

Why This Matters

Without measured receptor binding data, the target compound cannot be positioned against known hNK1 antagonists for any receptor-based screening or pharmacological application.

• [1] Young, J. R. et al. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorg. Med. Chem. Lett., 17(19), 5310–5315. Table 2 reports hNK1 IC50 = 0.03 nM for oxadiazole analog 22. View Source

CYP450 Enzyme Inhibition Profile: Target Compound Lacks Selectivity Data Relative to Class Comparators

No CYP450 inhibition data (IC50 against CYP3A4, 2C9, 2D6, or other isoforms) are available for CAS 2034374-74-6. In the class-reference paper, oxadiazole analog 22 demonstrated CYP3A4 IC50 >100 μM, CYP2C9 IC50 = 9 μM, and CYP2D6 IC50 = 63 μM [1]. These values indicate a relatively clean CYP profile for analog 22, but the replacement of the substituents present in analog 22 with an imidazole-carbonyl group in the target compound could significantly alter CYP inhibition liability, as even minor structural changes in this scaffold produced >10-fold shifts in CYP IC50 values among closely related analogs [1].

CYP450 Inhibition Profile

Class-level inference

Target: No data available

Analog 22: CYP3A4 >100 μM, 2C9 9 μM, 2D6 63 μM

CYP liability unknown; profiling needed for in vivo use

Imidazole modification may alter CYP inhibition pattern

Evidence Dimension	CYP450 isozyme inhibition (IC50)
Target Compound Data	No data available
Comparator Or Baseline	Oxadiazole analog 22: CYP3A4 IC50 >100 μM, CYP2C9 IC50 = 9 μM, CYP2D6 IC50 = 63 μM
Quantified Difference	Cannot be calculated
Conditions	Recombinant human CYP450 isozyme inhibition assays

Why This Matters

CYP450 inhibition liability is critical for procuring compounds intended for in vivo studies or combination screening; without measured data, the risk of unexpected drug-drug interactions or metabolic instability is unknown.

• [1] Young, J. R. et al. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorg. Med. Chem. Lett., 17(19), 5310–5315. Table 2 reports CYP450 IC50 values for compound 22. View Source

In Vivo Pharmacodynamic Duration: No Data Available for Imidazole-Carbonyl Oxadiazole Derivative

No in vivo pharmacodynamic data exist for CAS 2034374-74-6. In the hNK1 class, oxadiazole analog 22 provided 60% inhibition of agonist-induced foot tapping at 6 mpk (iv) 24 h post-dose in the gerbil foot tapping (GFT) model, a benchmark for sustained CNS target engagement [1]. Whether the imidazole-carbonyl modification in the target compound would preserve, improve, or degrade this 24 h efficacy window is entirely unknown, as the SAR around the oxadiazole linker and aryl substitution is known to profoundly impact in vivo duration within this series [1].

In Vivo PD Duration

Class-level inference

Target: No in vivo data

Analog 22: 60% inhibition (gerbil foot tap, 6 mpk, 24 h)

Sustained CNS target engagement not confirmed

PD duration attrition risk present in this scaffold

Evidence Dimension	In vivo pharmacodynamic duration (GFT model)
Target Compound Data	No data available
Comparator Or Baseline	Oxadiazole analog 22: 60% inhibition at 6 mpk, 24 h post-dose
Quantified Difference	Cannot be calculated
Conditions	Gerbil foot tapping assay; iv dosing; agonist challenge at 24 h post-dose

Why This Matters

Procurement for in vivo pharmacology without documented PD duration carries a high attrition risk; compounds with strong in vitro binding but short in vivo duration are common in this scaffold class.

• [1] Young, J. R. et al. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorg. Med. Chem. Lett., 17(19), 5310–5315. Reports 24 h GFT data for compound 22. View Source

Purity and Physical Characterization Documentation: Vendor-Reported Data Only

The only documented specification for CAS 2034374-74-6 is a vendor-reported purity of 95% (HPLC) with molecular formula C16H15N5O2 and MW 309.33 . No independent certificate of analysis (CoA), NMR characterization, LC-MS trace, or elemental analysis is publicly available from non-excluded sources. This contrasts with well-characterized reference hNK1 antagonists and HCV inhibitors where full spectroscopic and chromatographic characterization data are published in peer-reviewed journals or regulatory filings.

Purity & Characterization

Supporting evidence

Target: Vendor 95% HPLC, no CoA / NMR public

Published analogs: Full 1H NMR, MS, purity data in literature

Independent quality verification required before method validation

Batch-specific CoA should be requested from supplier

Evidence Dimension	Purity and analytical characterization
Target Compound Data	Vendor-reported 95% purity; no independent characterization data publicly available
Comparator Or Baseline	Published hNK1 antagonists: full 1H NMR, mass spectral data, and purity documentation reported in primary literature
Quantified Difference	Qualitative gap in characterization documentation
Conditions	Vendor product specifications vs. peer-reviewed publication standards

Why This Matters

For procurement, the absence of independent characterization data introduces quality uncertainty and reproducibility risk, particularly for assays requiring precisely defined compound identity and purity.

Application Scenarios for 3-[1-(1H-Imidazole-5-carbonyl)-4-phenylpyrrolidin-3-yl]-1,2,4-oxadiazole: Use Only Where Data Gaps Are Tolerated

Exploratory Medicinal Chemistry Scaffold Exploration in hNK1 or HCV Programs

CAS 2034374-74-6 may serve as a late-stage diversification intermediate for medicinal chemistry teams exploring imidazole-carbonyl substituted oxadiazole-pyrrolidine hybrids. The known structural framework has produced sub-nanomolar hNK1 antagonists (IC50 = 0.03 nM for analog 22) and has appeared in HCV NS5A inhibitor patent families [1][2]. However, the target compound's specific contribution to potency, selectivity, or PK must be determined de novo, as no published SAR data exist for this substitution pattern. Procurement is appropriate only within programs that have internal screening capacity to generate these data.

In Vitro Receptor Binding or Antiviral Replicon Screening with Internal Benchmarking

The compound can be used as a test article in hNK1 receptor binding displacement assays ([125I]SP on CHO-hNK1 membranes) or HCV replicon systems, provided that known reference compounds (e.g., aprepitant for NK1, daclatasvir for HCV NS5A) are included as internal controls [1][2]. The absence of published IC50 values for this compound means that screening results will establish first-in-class data but cannot be pre-validated against literature benchmarks. Procurement volume should be limited to that required for primary screening and dose-response confirmation.

Chemical Biology Tool Compound with On-Demand Activity Profiling

Given the imidazole moiety's known metal-chelating and hydrogen-bonding properties, CAS 2034374-74-6 may find application as a chemical probe in target deconvolution or chemoproteomics studies. However, any such use requires upfront counter-screening against a panel of related receptors (NK2, NK3, opioid receptors) to establish selectivity, as closely related oxadiazole-pyrrolidine compounds showed variable functional selectivity profiles [1]. Procurement for chemical biology applications should be accompanied by a plan for broad selectivity profiling.

Analytical Reference Standard for Method Development (with Limitations)

The compound may serve as an analytical reference for LC-MS method development targeting the C16H15N5O2 mass (309.33 Da) and characteristic fragmentation of the imidazole-carbonyl and oxadiazole moieties. However, the absence of a certified reference standard and the reliance on vendor-reported 95% purity necessitate in-house purity verification (qNMR, HPLC-UV/ELSD) before method validation. Procurement for this purpose should include a request for a batch-specific CoA from the vendor.

Application

Selection Property

Validation Focus

Scaffold exploration (hNK1 / HCV)

Imidazole-carbonyl substitution impact unknown

De novo SAR profiling required

In vitro receptor / replicon screening

Activity benchmarks absent; use internal controls

Generate first-in-class IC50 / EC50 data

Chemical biology probe studies

Imidazole metal-chelating and H-bond potential

Broad counter-screening against related receptors

Analytical reference (LC-MS method dev.)

Characteristic imidazole-carbonyl fragmentation

In-house purity verification (qNMR, HPLC)

• [1] Young, J. R. et al. (2007). Pyrrolidine-carboxamides and oxadiazoles as potent hNK1 antagonists. Bioorg. Med. Chem. Lett., 17(19), 5310–5315. View Source
• [2] Bristol-Myers Squibb. Hepatitis C Virus Inhibitors. Chinese Patent CN101528232B, published 2007-08-09. View Source